4'-(Difluoromethyl)-[1,1'-biphenyl]-3-carbaldehyde

• IUPAC Name: 3-[4-(difluoromethyl)phenyl]benzaldehyde
• InChI: InChI=1S/C14H10F2O/c15-14(16)12-6-4-11(5-7-12)13-3-1-2-10(8-13)9-17/h1-9,14H
• InChI Key: CFBKXZWJOOGGEZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=CC=C(C=C2)C(F)F)C=O
• Molecular Formula: C14H10F2O
• Molecular Weight: 232.22 g/mol

Description

4’-(Difluoromethyl)-[1,1’-biphenyl]-3-carbaldehyde is an organic compound that features a biphenyl structure with a difluoromethyl group and an aldehyde functional group

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the difluoromethylation of a biphenyl compound using difluoromethylating agents such as ClCF₂H or other novel non-ozone depleting difluorocarbene reagents . The reaction conditions often require the presence of a catalyst, such as a transition metal, to facilitate the formation of the C–CF₂H bond .

Industrial Production Methods

Industrial production of this compound may involve large-scale difluoromethylation processes, utilizing efficient and scalable methods. The use of metal-based catalysts in a continuous flow reactor can enhance the yield and purity of the product .

Chemical Reactions Analysis

Types of Reactions

4’-(Difluoromethyl)-[1,1’-biphenyl]-3-carbaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The difluoromethyl group can participate in nucleophilic substitution reactions, where the CF₂H group is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄) in an acidic medium.

Reduction: Sodium borohydride (NaBH₄) in methanol.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products

Oxidation: 4’-(Difluoromethyl)-[1,1’-biphenyl]-3-carboxylic acid.

Reduction: 4’-(Difluoromethyl)-[1,1’-biphenyl]-3-methanol.

Substitution: Various substituted biphenyl derivatives depending on the nucleophile used.

Scientific Research Applications

4’-(Difluoromethyl)-[1,1’-biphenyl]-3-carbaldehyde has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules, particularly in the development of fluorinated organic compounds.

Biology: Investigated for its potential biological activity, including its role as a ligand in biochemical assays.

Medicine: Explored for its potential use in drug discovery and development, particularly in the design of new pharmaceuticals with improved pharmacokinetic properties.

Industry: Utilized in the production of advanced materials, including polymers and coatings with enhanced properties.

Mechanism of Action

The mechanism of action of 4’-(Difluoromethyl)-[1,1’-biphenyl]-3-carbaldehyde involves its interaction with specific molecular targets. The difluoromethyl group can enhance the compound’s lipophilicity and metabolic stability, making it a valuable moiety in drug design . The aldehyde group can form covalent bonds with nucleophilic sites in biological molecules, potentially leading to the modulation of biological pathways .

Comparison with Similar Compounds

Similar Compounds

4-(Difluoromethyl)-4’-fluoro-1,1’-biphenyl: Similar structure but with a fluorine atom instead of an aldehyde group.

4’-(Difluoromethyl)-[1,1’-biphenyl]-3-carboxylic acid: Oxidized form of the compound.

4’-(Difluoromethyl)-[1,1’-biphenyl]-3-methanol: Reduced form of the compound.

Uniqueness

The combination of these functional groups makes it a versatile intermediate in organic synthesis and a valuable compound in various research fields .